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Compound of Interest

Compound Name: PtdIns-(4,5)-P2 (1,2-dioctanoyl)

Cat. No.: B10760246 Get Quote

This technical support center provides essential information for the safe handling and use of

PtdIns-(4,5)-P2 (1,2-dioctanoyl) in a research setting.

Frequently Asked Questions (FAQs)
Q1: What is PtdIns-(4,5)-P2 (1,2-dioctanoyl) and what is its primary use in research?

PtdIns-(4,5)-P2 (1,2-dioctanoyl) is a synthetic, water-soluble analog of phosphatidylinositol

4,5-bisphosphate (PIP2).[1][2][3] It features shorter C8:0 fatty acid chains, which allows for

greater solubility in aqueous solutions compared to its naturally occurring counterparts.[2][4] In

research, it is primarily used to study the signaling pathways involving PIP2, including its

hydrolysis by phospholipase C to generate the second messengers inositol triphosphate (IP3)

and diacylglycerol (DAG).[5][6] It is also utilized to investigate the substrate specificity of

various enzymes involved in phosphoinositide metabolism.[1]

Q2: What are the main safety concerns when handling PtdIns-(4,5)-P2 (1,2-dioctanoyl)?

While specific hazard data is limited, this product is intended for research use only and is not

for human or veterinary use.[1][5][7][8] It should be considered a potentially hazardous

substance.[9] General laboratory safety precautions should be strictly followed. This includes

avoiding ingestion, inhalation, and contact with eyes and skin.[9] Always handle the compound

in a well-ventilated area and wear appropriate personal protective equipment (PPE).

Q3: What personal protective equipment (PPE) should I wear when handling this compound?
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It is recommended to wear the following PPE:

Safety glasses or goggles

Laboratory coat

Gloves

Q4: How should I properly store PtdIns-(4,5)-P2 (1,2-dioctanoyl)?

The compound, typically supplied as a lyophilized powder, should be stored at -20°C.[1][5][10]

Under these conditions, it is stable for at least four to five years.[1][5]

Q5: How do I reconstitute the lyophilized powder?

PtdIns-(4,5)-P2 (1,2-dioctanoyl) is soluble in aqueous buffers such as PBS (pH 7.2) and

water.[1][5] It can also be dissolved in a mixture of chloroform, methanol, and water (3:2:1).[5]

For biological experiments, it is recommended to dissolve the lyophilized powder directly in the

aqueous buffer of choice.[9]

Troubleshooting Guides
Problem: The lyophilized powder is difficult to dissolve.

Solution 1: Vortexing. Ensure the solution is thoroughly mixed by vortexing.

Solution 2: Sonication. Brief sonication in a water bath can aid in dissolving the lipid.

Solution 3: Solvent Choice. While soluble in aqueous buffers, for certain applications, initial

solubilization in a small amount of an organic solvent mixture like chloroform:methanol:water

may be necessary before further dilution in an aqueous medium.

Problem: Inconsistent experimental results.

Solution 1: Aliquoting. To avoid repeated freeze-thaw cycles that could degrade the

compound, it is best to aliquot the reconstituted solution into single-use volumes and store

them at -20°C. Solutions in water or solvent are generally stable for only 1-2 days at 4-8°C.

[11]
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Solution 2: Fresh Preparations. For sensitive experiments, it is advisable to prepare fresh

solutions from the lyophilized powder on the day of use.

Solution 3: Purity Check. If there are persistent issues, consider the purity of the compound,

which is typically ≥95-97%.[1][5]

Quantitative Data Summary
Parameter Value Source

Storage Temperature -20°C [1][5][10]

Stability (Lyophilized) ≥ 4-5 years at -20°C [1][5]

Stability (in Solution) 1-2 days at 4-8°C [11]

Solubility in PBS (pH 7.2) Freely soluble [5]

Solubility in Water Soluble [1]

Solubility in

CHCl3:CH3OH:H2O (3:2:1)
10 mg/mL [5]

Purity ≥95-97% [1][5]

Experimental Protocols
Protocol 1: Reconstitution of PtdIns-(4,5)-P2 (1,2-dioctanoyl)

Allow the vial of lyophilized powder to equilibrate to room temperature before opening.

Add the desired volume of sterile aqueous buffer (e.g., PBS pH 7.2) or water directly to the

vial to achieve the target concentration.

Vortex the solution for 1-2 minutes until the powder is completely dissolved.

If necessary, briefly sonicate the vial in a water bath to ensure complete solubilization.

For immediate use, proceed with the experiment. For storage, aliquot the solution into single-

use tubes, and store at -20°C.
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Caption: Workflow for the safe handling and reconstitution of PtdIns-(4,5)-P2 (1,2-dioctanoyl).
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Caption: Simplified signaling pathways involving PtdIns-(4,5)-P2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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